Isopropyl 2-methyl-5-(2-(2-(4-methylbenzoyl)hydrazinyl)-2-oxoethoxy)benzofuran-3-carboxylate
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Description
Isopropyl 2-methyl-5-(2-(2-(4-methylbenzoyl)hydrazinyl)-2-oxoethoxy)benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C23H24N2O6 and its molecular weight is 424.453. The purity is usually 95%.
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Scientific Research Applications
Synthetic Studies and Applications
Synthesis of Analogues : Studies on similar compounds, like the synthesis of 5,6-Methylenedioxy-2-isopropenylbenzo[b]furan, show the importance of these compounds in creating analogues of naturally occurring substances, useful in various chemical applications (Fukui et al., 1969).
Preparation of “Reversed” Nucleosides : Research into 5-Amino-5-deoxyribose derivatives demonstrates their use in preparing nucleoside analogs, which are significant in pharmaceutical and biological studies (Leonard & Carraway, 1966).
Total Synthesis of Benzofuran Derivatives : The synthesis of isopropylidene benzofuran compounds, as shown in studies, highlights the broader applications of these compounds in organic synthesis and potential medicinal applications (Pergomet et al., 2017).
Molecular Applications
Fluorescent Molecular Thermometers : Some benzofuran derivatives are used in creating fluorescent molecular thermometers, providing a novel approach to temperature measurement at the molecular level (Uchiyama et al., 2003).
Antimicrobial Activity : Research on benzoisofuranone derivatives from Murraya koenigii shows these compounds' potential antimicrobial activity, suggesting their use in developing new antimicrobial agents (Rahman & Gray, 2005).
Chemical Synthesis and Characterization
Polymer Functionalization : Studies on compounds like 2-Isopropenyl-2-oxazoline demonstrate their role in functionalizing polymers, which can be used in various industrial and scientific applications (Weber et al., 2012).
Synthesis of Dioxine and Oxazine Derivatives : The creation of dihydrobenzo[dioxine and oxazine derivatives from similar compounds showcases the versatility in chemical synthesis and potential applications in pharmaceuticals and materials science (Gabriele et al., 2006).
Properties
IUPAC Name |
propan-2-yl 2-methyl-5-[2-[2-(4-methylbenzoyl)hydrazinyl]-2-oxoethoxy]-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O6/c1-13(2)30-23(28)21-15(4)31-19-10-9-17(11-18(19)21)29-12-20(26)24-25-22(27)16-7-5-14(3)6-8-16/h5-11,13H,12H2,1-4H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRMVHVWMWXCBID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)COC2=CC3=C(C=C2)OC(=C3C(=O)OC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.